Cas no 346417-97-8 (Lithium nickel manganese cobalt oxide)

• Product Name: Lithium nickel manganese cobalt oxide
• CAS No: 346417-97-8
• MF: CoH₃LiMnNiO
• MW: 198.528871774673
• CID: 2602325
• Update Time: 2025-11-02

Lithium nickel manganese cobalt oxide Chemical and Physical Properties

Names and Identifiers

• NMC
• Lithium nickel manganese cobalt oxide
• Lithium nickel manganese cobalt oxide powder, <0.5 mum particle size, >98%
• Lithium Nickel Cobalt Manganese Oxide
• LithiumNickelManganeseCobaltOxide(LiNi0.33Mn0.33Co0.33O2)

• Inchi： 1S/Co.Li.Mn.Ni.H2O.H/h;;;;1H2;
• InChI Key： USJJOVWZWUIGHY-UHFFFAOYSA-N
• SMILES： [LiH].[Mn].[Ni].[Co].O

Experimental Properties

• Density: 2.11 g/cm3
• Melting Point: >290 °C (lit.)

Lithium nickel manganese cobalt oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317-H351
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 40-43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Additional information on Lithium nickel manganese cobalt oxide

Comprehensive Guide to Lithium Nickel Manganese Cobalt Oxide (CAS No. 346417-97-8)

Lithium nickel manganese cobalt oxide, often abbreviated as NMC (where NMC stands for Nickel Manganese Cobalt), is a critical material in modern battery technology. With the CAS number 346417-97-8, this compound has gained significant attention due to its role in lithium-ion batteries, which power everything from electric vehicles (EVs) to portable electronics. The unique combination of nickel, manganese, and cobalt in this oxide delivers a balance of high energy density, stability, and longevity, making it a preferred choice for advanced energy storage solutions.

The chemical formula for lithium nickel manganese cobalt oxide typically varies as LiNi_xMn_yCo_zO₂, where x + y + z = 1. The exact composition can be adjusted to optimize performance for specific applications. For instance, higher nickel content enhances energy density, while increased manganese improves thermal stability. This tunability makes NMC batteries highly versatile, catering to diverse industrial needs.

One of the most pressing topics in the energy sector today is the transition to sustainable energy solutions. As the demand for electric vehicles and renewable energy storage grows, lithium nickel manganese cobalt oxide has emerged as a key enabler. Researchers and manufacturers are constantly exploring ways to improve the efficiency and reduce the cost of NMC-based batteries, addressing common user queries such as "How long do NMC batteries last?" or "What makes NMC better than other lithium-ion chemistries?"

From a technical perspective, 346417-97-8 exhibits excellent electrochemical properties, including a high specific capacity and good cycle life. These characteristics are crucial for applications requiring reliable and long-lasting power sources. Moreover, the thermal stability of lithium nickel manganese cobalt oxide reduces the risk of overheating, a common concern in high-performance batteries. This safety feature is particularly important in consumer electronics and automotive applications, where battery failures can have severe consequences.

The market for NMC materials is expanding rapidly, driven by the global push toward electrification. Industry reports highlight the increasing adoption of lithium nickel manganese cobalt oxide in grid storage systems, where its ability to deliver consistent performance over thousands of cycles is highly valued. Additionally, advancements in battery recycling technologies are making NMC batteries more sustainable, aligning with circular economy principles.

In summary, Lithium nickel manganese cobalt oxide (CAS No. 346417-97-8) is a cornerstone of modern energy storage. Its adaptability, performance, and safety profile make it indispensable in the era of clean energy. As research continues to unlock new potentials, NMC-based solutions are poised to play an even greater role in powering the future.